Cas no 2034602-69-0 (N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(trifluoromethoxy)benzamide)

• Product name: N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(trifluoromethoxy)benzamide
• CAS No: 2034602-69-0
• MF: C₁₆H₁₆F₃N₃O₂
• MW: 339.31235408783
• CID: 5554079

N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-2-(trifluoromethoxy)benzamide
• N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(trifluoromethoxy)benzamide

• Inchi： 1S/C16H16F3N3O2/c1-22-13(10-6-4-7-12(10)21-22)9-20-15(23)11-5-2-3-8-14(11)24-16(17,18)19/h2-3,5,8H,4,6-7,9H2,1H3,(H,20,23)
• InChI Key： YLNIQKWJMWCEQJ-UHFFFAOYSA-N
• SMILES： C(NCC1N(C)N=C2CCCC2=1)(=O)C1=CC=CC=C1OC(F)(F)F

Additional information on N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(trifluoromethoxy)benzamide

Comprehensive Overview of N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(trifluoromethoxy)benzamide (CAS No. 2034602-69-0)

N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(trifluoromethoxy)benzamide (CAS No. 2034602-69-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of cyclopenta[c]pyrazole derivatives, which are known for their versatile biological activities. The presence of a trifluoromethoxy group and a benzamide moiety further enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and development.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are particularly interested in N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(trifluoromethoxy)benzamide due to its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator. These targets are highly relevant in treating diseases such as cancer, inflammation, and central nervous system disorders, aligning with current trends in precision medicine.

The synthesis of CAS No. 2034602-69-0 involves multi-step organic reactions, including cyclocondensation, N-alkylation, and amide coupling. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure purity and structural confirmation. The compound's molecular weight and logP value are also critical parameters for pharmacokinetic studies, often discussed in forums and publications focused on medicinal chemistry optimization.

From an industrial perspective, N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(trifluoromethoxy)benzamide is explored for its potential in crop protection. The trifluoromethoxy group is known to improve pesticidal activity, and agrochemical companies are actively investigating its derivatives for sustainable agriculture solutions. This aligns with global initiatives to reduce environmental impact while maintaining high efficacy.

Frequently asked questions about this compound include its solubility profile, stability under various pH conditions, and scalability of synthesis. These topics are often searched in databases like SciFinder and Reaxys, reflecting the compound's growing relevance. Additionally, computational studies using molecular docking and QSAR models are being conducted to predict its interactions with biological targets, a hot topic in AI-driven drug discovery.

In summary, N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-(trifluoromethoxy)benzamide (CAS No. 2034602-69-0) represents a cutting-edge compound with dual applications in pharmaceuticals and agrochemicals. Its structural complexity and functional groups make it a subject of ongoing research, particularly in the context of personalized medicine and green chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.